Cas no 402822-99-5 (Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI))

402822-99-5 structure
Product name:Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
- 402822-99-5
- 1-(4-methylquinolin-1(2H)-yl)ethanone
- GTILEMNEKQIPMY-UHFFFAOYSA-N
- SCHEMBL2193457
- 1-N-acetyl-4-methyl-1,2-dihydroquinoline
- Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI)
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- Inchi: InChI=1S/C12H13NO/c1-9-7-8-13(10(2)14)12-6-4-3-5-11(9)12/h3-7H,8H2,1-2H3
- InChI Key: GTILEMNEKQIPMY-UHFFFAOYSA-N
- SMILES: CC1=CCN(C2=CC=CC=C12)C(=O)C
Computed Properties
- Exact Mass: 187.1
- Monoisotopic Mass: 187.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 20.3A^2
Quinoline, 1-acetyl-1,2-dihydro-4-methyl- (9CI) Related Literature
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Yiming Rong,Pengfei Ji,Mengzhe He,Yuwen Zhang,Yong Tang Phys. Chem. Chem. Phys., 2018,20, 20398-20405
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Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
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Stefan A. Kobel,Olivier Burri,Mukul Girotra,Arne Seitz,Matthias P. Lutolf Lab Chip, 2012,12, 2843-2849
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